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Compound of Interest

Compound Name: 1,4-Dibromo-2-methylbutane

Cat. No.: B13605250

An In-depth Technical Guide to the Safe Handling of 1,4-Dibromo-2-methylbutane

This guide serves as an essential resource for researchers, scientists, and drug development
professionals, providing a detailed examination of the safety, handling, and emergency
protocols for 1,4-Dibromo-2-methylbutane (CAS No. 54462-66-7). Moving beyond a standard
Material Safety Data Sheet (MSDS), this document elucidates the scientific rationale behind
safety procedures, empowering laboratory personnel to work with this versatile reagent with
confidence and a profound understanding of its characteristics.

Core Chemical Profile and Hazard Potential

1,4-Dibromo-2-methylbutane is a halogenated hydrocarbon utilized as a building block in
organic synthesis. Its utility stems from the two bromine atoms, which serve as effective leaving
groups in nucleophilic substitution reactions. However, this same reactivity is the foundation of
its potential hazards. As an alkylating agent, it has the potential to react with biological
macromolecules, necessitating stringent handling protocols.

Understanding its physical properties is the first step in designing safe experimental
procedures. The compound is a liquid at room temperature with a high boiling point and density
greater than water.[1] Its flash point of 73.1°C indicates that it is a combustible liquid but not
highly flammable at standard ambient temperatures.[1]
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Property Value Source
CAS Number 54462-66-7 [1112]
Molecular Formula CsH10Br2 [1]12]
Molecular Weight 229.94 g/mol [11[2]
Appearance Colorless liquid (Typical) [3]
Boiling Point 198.7°C at 760 mmHg [1]
Density 1.668 g/cm3 [1]
Flash Point 73.1°C [1]
Vapor Pressure 0.502 mmHg at 25°C [1]

Toxicological Assessment and Routes of Exposure

While specific GHS hazard classifications for 1,4-Dibromo-2-methylbutane are not
extensively documented, its structural similarity to other brominated aliphatic hydrocarbons
allows for a scientifically grounded hazard assessment.[4] Compounds like 1,4-dibromobutane
and other bromoalkanes are known to be irritants and can have systemic effects.[5][6] The
primary concern is the compound's ability to cause irritation and potential damage upon contact
with skin, eyes, and the respiratory tract.[5][6]

 Inhalation: Inhalation of vapors or aerosols may cause respiratory irritation.[6] At elevated
temperatures, the vapor concentration in the air increases, enhancing the inhalation risk.[5]

o Skin Contact: Direct contact can cause skin irritation.[6] As an alkylating agent, prolonged or
repeated exposure could lead to more severe skin damage. Absorption through the skin may
lead to systemic effects.[5]

o Eye Contact: The compound is expected to cause serious eye irritation. Direct contact with
the liquid or high concentrations of vapor can result in significant damage.

¢ Ingestion: Ingestion is considered toxic.[5]
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Source of Exposure

1,4-Dibromo-2-methylbutane

(Liquid/Vapor)
Routes of Expos%e
y y y
. Skin Contact .
Inhalation (Dermal) Eye Contact Ingestion
Irritation Irritation Severe Irritation Toxicity

Primary Target Organs

Y

Gastrointestinal

Tract

Respiratory System

Click to download full resolution via product page

Diagram of Exposure Pathways and Target Organs.

Proactive Exposure Control: A Multi-Layered
Approach

The cornerstone of safe laboratory practice is the "Hierarchy of Controls," which prioritizes
methods of risk reduction. For a chemical like 1,4-Dibromo-2-methylbutane, this hierarchy is

implemented as follows:

e Engineering Controls: This is the most critical layer of protection. All work must be conducted
in a certified chemical fume hood to contain vapors and prevent inhalation exposure.[6] An
eyewash station and a safety shower must be readily accessible and tested regularly.[7][8]

o Administrative Controls: Laboratories must establish Standard Operating Procedures (SOPS)
for the use of this chemical. All personnel must be thoroughly trained on these procedures
and the specific hazards of the compound before commencing work.
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o Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and

the chemical. It should never be used as a substitute for robust engineering controls.

PPE Item

Specification

Rationale & Verification

Eye/Face Protection

Chemical splash goggles or a

full-face shield.

Must conform to EN 166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.[6][9] This
provides a seal around the
eyes to protect against

splashes and vapors.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves for integrity
before each use. Dispose of
contaminated gloves properly
to avoid cross-contamination.
[10] Change gloves
immediately if contact is

suspected.

Skin & Body Protection

Flame-retardant lab coat, long

pants, and closed-toe shoes.

Alab coat provides a
removable barrier in case of a
splash. Flame-retardant
material is prudent given the

compound's combustibility.

Respiratory Protection

Not typically required if work is

performed in a fume hood.

If engineering controls fail or
for emergency response, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[9]

Protocols for Safe Handling, Storage, and Disposal

Adherence to validated protocols is essential for ensuring safety and experimental

reproducibility.

Experimental Workflow: Liquid Transfer Protocol
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This protocol outlines the steps for safely transferring the reagent from a storage container to a
reaction vessel inside a chemical fume hood.

Start: Prepare Workspace

1. Don Required PPE
(Goggles, Lab Coat, Gloves)

:

2. Set up Apparatus
in Fume Hood

:

3. Transfer Reagent
(Use syringe or cannula)

l

4. Securely Close All
Containers

:

5. Clean Exterior of
Containers

:

6. Dispose of Contaminated
Materials in Waste

End: Procedure Complete

Click to download full resolution via product page

A typical experimental workflow for handling the reagent.
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o Preparation: Before handling the chemical, ensure all required PPE is worn correctly.[9] Set
up all necessary glassware and equipment within the fume hood to minimize movement of
the open container.

o Handling: Keep the container tightly closed when not in use. When transferring, use tools like
a syringe or cannula to minimize exposure. Avoid breathing vapors.[9] Take precautionary
measures against static discharge, especially when transferring larger quantities.

o Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-
ventilated area.[5][9] It should be stored locked up and away from incompatible materials
such as strong oxidizing agents to prevent hazardous reactions.[5][6]

o Disposal: Dispose of waste materials and empty containers in accordance with all local,
state, and federal regulations. This material should be treated as hazardous waste.

Emergency Response Protocols

Rapid and correct response during an emergency can significantly mitigate harm.

First-Aid Measures
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Exposure Route

Immediate Action

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial
respiration. Seek immediate medical attention.
[11]

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin area with copious
amounts of running water and soap for at least
15 minutes.[5] Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[9]
Remove contact lenses if present and easy to
do. Seek immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting.[9] Rinse the mouth
with water. Never give anything by mouth to an
unconscious person. Call a poison control

center or physician immediately.[12]

In all cases of exposure, show the Safety Data Sheet to the attending medical professional.

Spill and Fire Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13605250#1-4-dibromo-2-methylbutane-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.capotchem.com/doc/msds_10422-35-2.do
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14492~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:53:13~~1-Bromo-3-methylbutane~~
https://www.chemicalbook.com/msds/1-2-dibromo-2-methylpropane.pdf
https://www.benchchem.com/product/b13605250#1-4-dibromo-2-methylbutane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b13605250#1-4-dibromo-2-methylbutane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b13605250#1-4-dibromo-2-methylbutane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b13605250#1-4-dibromo-2-methylbutane-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13605250?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13605250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

